Cas no 293323-98-5 (N'-(1E)-4-(dimethylamino)phenylmethylidene-3-methyl-1H-pyrazole-5-carbohydrazide)

• Product Name: N'-(1E)-4-(dimethylamino)phenylmethylidene-3-methyl-1H-pyrazole-5-carbohydrazide
• CAS No: 293323-98-5
• MF: C₁₄H₁₇N₅O
• MW: 271.317682027817
• CID: 6444222
• Update Time: 2025-06-08

N'-(1E)-4-(dimethylamino)phenylmethylidene-3-methyl-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1E)-4-(dimethylamino)phenylmethylidene-3-methyl-1H-pyrazole-5-carbohydrazide
• (E)-N-(4-(dimethylamino)benzylidene)-3-methyl-1H-pyrazole-5-carbohydrazide
• N'-{(E)-[4-(dimethylamino)phenyl]methylidene}-3-methyl-1H-pyrazole-5-carbohydrazide
• N'-[4-(dimethylamino)benzylidene]-5-methyl-1H-pyrazole-3-carbohydrazide
• 1H-Pyrazole-3-carboxylic acid, 5-methyl-, 2-[[4-(dimethylamino)phenyl]methylene]hydrazide

• Inchi： 1S/C14H17N5O/c1-10-8-13(17-16-10)14(20)18-15-9-11-4-6-12(7-5-11)19(2)3/h4-9H,1-3H3,(H,16,17)(H,18,20)
• InChI Key： AOWZSJXCNCKJCN-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(C(NN=CC2=CC=C(N(C)C)C=C2)=O)=N1

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• pka: 11.95±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on N'-(1E)-4-(dimethylamino)phenylmethylidene-3-methyl-1H-pyrazole-5-carbohydrazide

Comprehensive Analysis of N'-(1E)-4-(dimethylamino)phenylmethylidene-3-methyl-1H-pyrazole-5-carbohydrazide (CAS No. 293323-98-5)

N'-(1E)-4-(dimethylamino)phenylmethylidene-3-methyl-1H-pyrazole-5-carbohydrazide (CAS No. 293323-98-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to in abbreviated forms in scientific literature, belongs to the class of hydrazide derivatives and features a pyrazole core coupled with a dimethylamino phenyl moiety. Its molecular structure makes it a subject of interest in medicinal chemistry, material science, and biochemical research.

The compound's CAS No. 293323-98-5 serves as a unique identifier, ensuring precise referencing in databases and regulatory documents. Researchers and industry professionals frequently search for this identifier alongside terms like "synthesis methods", "spectroscopic data", and "applications in drug discovery". Recent trends indicate growing curiosity about its role in targeted therapies and bioimaging, aligning with the broader demand for multifunctional molecules in modern science.

One of the standout features of N'-(1E)-4-(dimethylamino)phenylmethylidene-3-methyl-1H-pyrazole-5-carbohydrazide is its electron-rich architecture, which contributes to its reactivity and interaction with biological targets. The presence of the dimethylamino group enhances its solubility in polar solvents, a property highly valued in pharmaceutical formulations. Studies have explored its potential as a fluorescence probe, leveraging its chromophoric system for detecting metal ions or biomolecules in complex matrices.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for this compound, addressing the demand for sustainable chemical processes. Questions like "How to optimize the yield of CAS 293323-98-5?" or "What are the alternative catalysts for its production?" frequently appear in academic forums. These inquiries reflect the compound's relevance in advancing green synthetic methodologies.

From a structural-activity relationship perspective, the pyrazole-carbohydrazide backbone of this molecule offers versatility for molecular modifications. Such flexibility is crucial for designing derivatives with enhanced bioavailability or selective binding properties. Recent publications highlight its potential as a scaffold for kinase inhibitors, tying into the broader interest in precision medicine and personalized therapeutics.

Analytical characterization of CAS No. 293323-98-5 typically involves techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. Data from these methods are often sought after by quality control laboratories and patent applicants. The compound's thermal stability and photophysical properties also make it a candidate for advanced material applications, such as organic semiconductors or sensors.

As the scientific community continues to explore N'-(1E)-4-(dimethylamino)phenylmethylidene-3-methyl-1H-pyrazole-5-carbohydrazide, its interdisciplinary appeal becomes increasingly evident. Whether in academic research, industrial R&D, or technology-driven startups, this compound exemplifies the convergence of chemical innovation and practical utility. Future directions may focus on its integration into nanotechnology or bioconjugation strategies, further expanding its impact across scientific domains.